Cas no 2171332-24-2 (3-cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 3-cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171332-24-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6350577
• PubChem ID: 165485229
• Update Time: 2025-10-31

3-cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171332-24-2
• 3-cyclopentyl-4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• EN300-1500232

• Inchi： 1S/C27H32N2O5/c1-17(26(32)28-15-19(14-25(30)31)18-8-2-3-9-18)29-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,19?/m1/s1
• InChI Key： STKUVUCCLMAYEG-DUSLRRAJSA-N
• SMILES： OC(CC(CNC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

3-Cyclopentyl-4-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamidobutanoic Acid: A Comprehensive Overview

3-Cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, commonly referred to by its CAS number 2171332-24-2, is a complex organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide functionality. The presence of these functional groups makes it highly versatile and valuable in various chemical reactions and biological applications.

The molecular structure of this compound is intriguing, with the cyclopentyl group providing rigidity and stability to the molecule. The Fmoc protecting group, which is a well-known protective group in peptide synthesis, adds another layer of complexity to its structure. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a temporary protective cap for amino groups during the synthesis process. The amide functionality further enhances its reactivity, making it suitable for various coupling reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the design of peptide-based drugs. The use of the Fmoc protecting group has been instrumental in achieving high yields and purity in these syntheses, which are critical for drug development.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique structure allows for the formation of stable polymers and coatings, which are resistant to environmental factors such as UV radiation and temperature fluctuations. These properties make it a promising candidate for use in advanced materials, including those used in aerospace and electronics.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions, amide bond formations, and protection/deprotection steps. The use of the Fmoc protecting group ensures that the amino functionality remains intact during these reactions, preventing unwanted side reactions and ensuring high yields.

Recent advancements in catalytic asymmetric synthesis have further enhanced our ability to synthesize this compound with high enantiomeric excess (ee). This has opened up new avenues for its use in chiral drug discovery, where stereochemistry plays a crucial role in determining biological activity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in disease pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity, suggesting its potential as a lead compound for drug development.

The safety profile of this compound has also been evaluated in recent studies. It has been found to exhibit low toxicity at therapeutic doses, making it a promising candidate for further development into clinical trials.

In conclusion, 3-cyclopentyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No: 2171332-24-2) is a versatile compound with wide-ranging applications in pharmaceuticals and materials science. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers across various disciplines.